Cas no 830-89-7 (5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 830-89-7
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• MDL: MFCD00865326
• CID: 722232
• PubChem ID: 3032361
• Update Time: 2025-06-12

5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,5-(2-methylpropyl)-3-(2-propen-1-yl)-2-thioxo-
• 5-(2-methylpropyl)-3-prop-2-enyl-2-sulfanylideneimidazolidin-4-one
• ALBUTOIN
• 5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
• NCGC00159495-04
• 3-allyl-5-isobutyl-2-thioxo-4-imidazolidinone
• BAX 422Z; COORD; Euprax
• BAX 422 Z
• CS-0026767
• BAX 422Z
• NCGC00159495-03
• HMS1611F05
• (+/-)-4-IMIDAZOLIDINONE, 5-(2-METHYLPROPYL)-3-(2-PROPENYL)-2-THIOXO-
• Albutoin (USAN/INN)
• ALBUTOIN [MI]
• NCGC00159495-02
• 3-Allyl-5-isobutyl-2-thiohydantoin
• Albutoin [USAN:INN]
• 3-Allyl-5-isobutyl-2-thioxo-4-imidazolidinon
• CHEMBL327235
• 5-(2-methylpropyl)-3-prop-2-en-1-yl-2-thioxoimidazolidin-4-one
• Euprax
• Tox21 111715
• 4-24-00-01139 (Beilstein Handbook Reference)
• 4-Imidazolidinone, 5-(2-methylpropyl)-3-(2-propenyl)-2-thioxo-
• SR-01000317959-1
• Euprax (TN)
• Hydantoin, 3-allyl-5-isobutyl-2-thio-
• RATGSRSDPNECNO-UHFFFAOYSA-N
• Albutoine [INN-French]
• 830-89-7
• AKOS025152694
• CAS-830-89-7
• BRN 0163719
• NS00124894
• Albutoinum [INN-Latin]
• 5-(2-Methylpropyl)-3-(2-propenyl)-2-thioxo-4-imidazolidinone
• (+/-)-3-ALLYL-5-ISOBUTYL-2-THIOHYDANTOIN
• Albutoinum
• Tox21_111715
• SCHEMBL35488
• HY-105844
• ALBUTOIN [WHO-DD]
• Albutoina [INN-Spanish]
• CHEBI:134885
• Albutoina
• ALBUTOIN [USAN]
• D02797
• 475NGR2DC1
• SR-01000317959
• Albutoine
• DTXCID002565
• AKOS000591259
• DTXSID0022565
• UNII-475NGR2DC1
• BAX-422Z
• Q27259014
• Tox21_111716
• EN300-321109
• ALBUTOIN [INN]
• ALBUTOIN [MART.]
• Coord
• DA-50309
• G75956

• MDL： MFCD00865326
• Inchi： 1S/C10H16N2OS/c1-4-5-12-9(13)8(6-7(2)3)11-10(12)14/h4,7-8H,1,5-6H2,2-3H3,(H,11,14)
• InChI Key： RATGSRSDPNECNO-UHFFFAOYSA-N
• SMILES： S=C1N(CC=C)C(C(CC(C)C)N1)=O

Computed Properties

• Exact Mass: 212.09833431g/mol
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.1323 (rough estimate)
• Melting Point: 210-211°
• Refractive Index: 1.5650 (estimate)

Additional information on 5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one

Recent Advances in the Study of 5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one (CAS: 830-89-7)

The compound 5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one (CAS: 830-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its imidazolidin-4-one core, coupled with the sulfanylidene and prop-2-en-1-yl groups, provides a platform for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and green chemistry approaches, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one exhibits promising inhibitory effects against several enzymatic targets, including kinases and proteases. These findings suggest its potential as a lead compound for the development of therapeutics targeting cancer and inflammatory diseases. Additionally, molecular docking studies have provided insights into the compound's binding modes, further elucidating its mechanism of action.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the precise characterization of this compound and its derivatives. These tools have been instrumental in confirming the structural integrity and purity of synthesized batches, ensuring reproducibility in subsequent biological assays.

Looking ahead, the compound's potential extends beyond its immediate pharmacological applications. Its modular structure makes it an attractive candidate for the development of prodrugs and targeted delivery systems. Ongoing research is exploring its incorporation into nanocarriers and its conjugation with other bioactive molecules to enhance therapeutic efficacy and reduce off-target effects.

In conclusion, 5-(2-methylpropyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one represents a promising avenue for drug discovery and development. Its unique chemical properties, combined with its demonstrated biological activity, position it as a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies should focus on expanding the scope of its applications, optimizing its pharmacokinetic properties, and advancing it toward preclinical evaluation.